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Compound of Interest

Compound Name: N-(5-hydroxypentyl)maleimide
Cat. No.: B3110765
Get Quote

CAS Number: 180608-78-0

Chemical Structure:

e Molecular Formula: CoH13NOs

¢ SMILES: OCCCCCN1C(=0)C=CC1=0

¢ InChl Key: PEEHTFAAVSWFBL-UHFFFAOYSA-N

This technical guide provides an in-depth overview of N-(5-hydroxypentyl)maleimide, a
bifunctional linker molecule of significant interest in the fields of bioconjugation and drug
delivery. It is tailored for researchers, scientists, and professionals involved in the development
of targeted therapeutics, such as antibody-drug conjugates (ADCs) and functionalized
nanoparticles.

Core Properties and Applications

N-(5-hydroxypentyl)maleimide is a derivative of maleimide, a class of compounds widely
utilized for their ability to form stable covalent bonds with sulfhydryl (thiol) groups present in
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cysteine residues of proteins and peptides.[1] The key features of this molecule are its
maleimide group, which provides reactivity towards thiols, and a terminal hydroxyl group on a
pentyl chain, which can be used for further chemical modifications or to influence the
physicochemical properties of the resulting conjugate.

Its primary application is as a non-cleavable linker in the synthesis of antibody-drug conjugates
(ADCs).[2][3][4] In this context, the maleimide end reacts with a thiol group on an antibody;,
while the hydroxyl end can be derivatized to attach a cytotoxic payload. The non-cleavable
nature of the resulting thioether bond ensures that the drug remains attached to the antibody
until the entire ADC is internalized by the target cell and degraded in the lysosome, releasing
the active drug.[1]

Beyond ADCs, N-(5-hydroxypentyl)maleimide and similar maleimide derivatives are
employed in the surface modification of liposomes and other nanopatrticles for targeted drug
delivery.[5] By incorporating maleimide-functionalized lipids into a liposomal formulation,
targeting moieties such as antibodies or peptides can be attached to the surface, enhancing
the delivery of encapsulated drugs to specific cell types.

Quantitative Data Summary

While specific quantitative data for N-(5-hydroxypentyl)maleimide is not extensively available
in the public domain, the following table summarizes typical performance indicators for
maleimide-thiol conjugation reactions, which are generally applicable.
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Typical .
Parameter Conditions Notes
Value/Range

Maleimide reactivity
with thiols is optimal in
this range. At pH >
Reaction pH 6.5-7.5 Aqueous buffer 7.5, reactivity with
amines and hydrolysis
of the maleimide ring

increases.[1][6]

) ) Minutes to a few The reaction is
Reaction Time Room temperature _
hours generally rapid.[7]
Efficiency is

dependent on factors
Conjugation Efficiency  >90% Optimized conditions like stoichiometry, pH,
and accessibility of

the thiol group.

The thioether bond is
generally stable, but
the adjacent
succinimide ring can
Stability of Thioether Stable Physiological be susceptible to
Bond conditions hydrolysis or retro-
Michael addition (thiol
exchange),
particularly with N-

alkyl maleimides.[8][9]

Experimental Protocols

The following are generalized experimental protocols for the use of maleimide linkers in
bioconjugation. These should be optimized for specific applications.

Antibody-Drug Conjugation
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This protocol outlines the general steps for conjugating a thiol-containing payload to an
antibody using a maleimide linker like N-(5-hydroxypentyl)maleimide.

Materials:

o Antibody solution (e.g., in PBS buffer)

e N-(5-hydroxypentyl)maleimide derivatized with a cytotoxic drug
e Reducing agent (e.g., TCEP)

e Quenching reagent (e.g., N-acetylcysteine)

o Reaction buffer (e.g., PBS, pH 7.2)

 Purification system (e.g., size-exclusion chromatography)
Procedure:

e Antibody Reduction: If necessary to generate free thiol groups, treat the antibody with a
reducing agent like TCEP at a controlled molar excess. Incubate at 37°C for a defined period
(e.g., 1-2 hours).

o Conjugation: Add the maleimide-drug conjugate to the reduced antibody solution. The molar
ratio of the conjugate to the antibody should be optimized to achieve the desired drug-to-
antibody ratio (DAR). React for 1-2 hours at room temperature or 4°C.

e Quenching: Add a quenching reagent like N-acetylcysteine to react with any unreacted
maleimide groups.

« Purification: Purify the resulting ADC from unconjugated drug and other reagents using a
suitable method such as size-exclusion chromatography.

o Characterization: Characterize the ADC to determine the DAR, aggregation level, and
biological activity.

Liposome Surface Modification
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This protocol describes the preparation of maleimide-functionalized liposomes for subsequent

conjugation of targeting ligands.

Materials:

Lipids (e.g., DPPC, Cholesterol)

Maleimide-functionalized lipid (e.g., DSPE-PEG-Maleimide)
Drug to be encapsulated (optional)

Hydration buffer (e.g., PBS, pH 6.5-7.0)

Extrusion apparatus with polycarbonate membranes

Procedure:

Lipid Film Formation: Dissolve the lipids and the maleimide-functionalized lipid in an organic
solvent (e.g., chloroform). Remove the solvent under reduced pressure to form a thin lipid
film on the wall of a round-bottom flask.

Hydration: Hydrate the lipid film with the aqueous buffer (containing the drug if applicable) by
vortexing or sonication. This results in the formation of multilamellar vesicles (MLVS).

Extrusion: Subject the MLV suspension to extrusion through polycarbonate membranes of a
defined pore size (e.g., 100 nm) to produce unilamellar vesicles of a uniform size.

Purification: Remove any unencapsulated drug by dialysis or size-exclusion chromatography.

Ligand Conjugation: Add the thiol-containing targeting ligand (e.g., a thiolated antibody or
peptide) to the liposome suspension. Incubate for several hours at room temperature to
allow for conjugation to the maleimide groups on the liposome surface.

Final Purification: Purify the ligand-conjugated liposomes from unconjugated ligands.

Visualizations
Antibody-Drug Conjugate (ADC) Synthesis and Action
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ADC Synthesis

N-(5-hydroxypentyl)maleimide
-Drug Conjugate

nnnnnnn

Click to download full resolution via product page

Caption: Workflow of ADC synthesis and its mechanism of action.

Functionalized Liposome Preparation for Targeted
Delivery

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3110765/docs?utm_src=pdf-body-img#n-5-hydroxypentyl-maleimide-a-technical-guide-for-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3110765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Liposome Preparation

Lipids + Maleimide-PEG-Lipid
+ Drug

olvent Evaporation

Thin Lipid Film

l

Hydration

l

Multilamellar Vesicles (MLVs)

'

Extrusion
Targeting Ligand Conjugation
Maleimide-Functionalized Thiolated Targeting Ligand
Unilamellar Vesicles (ULVS) (e.g., Antibody Fragment)

Thiol-Maleimide
Coupling

Targeted Liposome

il’argeted Drug Delivery

Target Cell

Click to download full resolution via product page

Caption: Preparation of targeted liposomes using a maleimide linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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